Cas no 161333-96-6 (2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one)

• Product Name: 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one
• CAS No: 161333-96-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 109739
• PubChem ID: 135750017
• Update Time: 2025-06-15

2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one
• 2-ethyl-1H-pyrido[3,4-d]pyrimidin-4-one
• 2-ETHYLPYRIDO[3,4-D]PYRIMIDIN-4(1H)-ONE
• Pyrido[3,4-d]pyrimidin-4(3H)-one,2-ethyl-
• Pyrido[3,4-d]pyrimidin-4(3H)-one,2-ethyl
• 2-Ethyl-3H-pyrido[3,4-d]pyrimidin-4-one
• DTXSID20628604
• AKOS006285114
• FT-0737638
• AKOS015908993
• 161333-96-6
• SCHEMBL26711507

• Inchi： 1S/C9H9N3O/c1-2-8-11-7-5-10-4-3-6(7)9(13)12-8/h3-5H,2H2,1H3,(H,11,12,13)
• InChI Key： LZVTYGZUUBGUAD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CN=CC=2N=C(CC)N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 58.64000
• LogP: 0.88050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[3,4-d]pyrimidines

Additional information on 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one

Introduction to 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one (CAS No. 161333-96-6)

2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one, identified by its Chemical Abstracts Service (CAS) number 161333-96-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridopyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities. The structural features of 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound consists of a fused pyridine and pyrimidine ring system, with an ethyl substituent at the 2-position and a carbonyl group at the 4-position. This arrangement contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets. The presence of nitrogen atoms in both the pyridine and pyrimidine rings enhances its potential as a ligand for enzymes and receptors involved in various cellular processes.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. Pyridopyrimidines, in particular, have been extensively studied for their roles in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The synthesis and characterization of 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one have opened new avenues for research in these areas.

One of the most compelling aspects of 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one is its potential as a scaffold for drug design. The flexibility of the fused ring system allows for modifications at multiple positions, enabling the creation of derivatives with enhanced potency and selectivity. Researchers have been exploring various synthetic strategies to functionalize this core structure, aiming to develop novel therapeutic agents.

Recent studies have highlighted the biological activity of 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one in vitro and in vivo. For instance, preliminary investigations suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are key players in cancer progression. Additionally, its ability to interact with specific receptors has been observed, indicating potential applications in treating neurological disorders. These findings underscore the importance of further exploring the pharmacological profile of this compound.

The synthesis of 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated cyclizations have been particularly useful in constructing the complex heterocyclic framework.

As research progresses, the potential applications of 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one are expected to expand. Collaborative efforts between chemists and biologists are crucial for unraveling its full therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the discovery process and identify novel derivatives with improved pharmacological properties.

The safety and efficacy of any potential drug candidate must be rigorously evaluated before clinical translation. Preclinical studies involving 2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one are ongoing to assess its toxicity profile and pharmacokinetic behavior. These studies will provide valuable insights into its suitability for further development into a therapeutic agent.

In conclusion,2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one (CAS No. 161333-96-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its pharmacological properties,2-ethyl-Pyrido[3,4-d]pyrimidin-4(3H)-one is poised to play a crucial role in the development of next-generation therapeutics.